1,1-Dibromo-2,2-diphenylcyclopropane

• CAS No.: 17343-74-7
• Molecular Formula: C15H12Br2
• Molecular Weight: 352.06 g/mol
• IUPAC Name: (2,2-dibromo-1-phenylcyclopropyl)benzene
• InChI: InChI=1S/C15H12Br2/c16-15(17)11-14(15,12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10H,11H2
• InChI Key: QHZSIIJMQUCZGT-UHFFFAOYSA-N
• SMILES: C1C(C1(Br)Br)(C2=CC=CC=C2)C3=CC=CC=C3
• Synonyms: 1,1-Dibromo-2-2-diphenylcyclopropane

Description

1,1-Dibromo-2,2-diphenylcyclopropane, also known as this compound, is a useful research compound. Its molecular formula is C15H12Br2 and its molecular weight is 352.06 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 156158. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

Under a nitrogen atmosphere, potassium tert-butoxide (14.8 g, 132 mmol), diphenylethylene (13.2 g, 73.3 mmol) and hexane (75 ml) were placed in a reaction flask and cooled to −5° C. To this, bromoform (24.1 ml, 95.4 mmol) was added gradually, and the mixture was stirred at the same temperature for 30 minutes. Then, water was added to the reaction mixture and the organic layer was extracted with toluene. The toluene extract was dried over anhydrous magnesium sulfate and then the solvent was removed under reduced pressure. The residue was recrystallized from a mixed solvent of isopropanol and toluene to give the title compound (14.4 g, 56%) as white crystal.